Cas no 54153-99-0 (2-Cyclobuten-1-one, 2,3-bis(dimethylamino)-4-thioxo-)

54153-99-0 structure
Product name:2-Cyclobuten-1-one, 2,3-bis(dimethylamino)-4-thioxo-
CAS No:54153-99-0
MF:C8H12N2OS
MW:184.258680343628
CID:1587837
2-Cyclobuten-1-one, 2,3-bis(dimethylamino)-4-thioxo- Chemical and Physical Properties
Names and Identifiers
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- 2-Cyclobuten-1-one, 2,3-bis(dimethylamino)-4-thioxo-
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- Inchi: 1S/C8H12N2OS/c1-9(2)5-6(10(3)4)8(12)7(5)11/h1-4H3
- InChI Key: IIBYQHBGOLJFJT-UHFFFAOYSA-N
- SMILES: C1(=O)C(=S)C(N(C)C)=C1N(C)C
Computed Properties
- Exact Mass: 184.06716
Experimental Properties
- Density: 1.22±0.1 g/cm3(Predicted)
- Melting Point: 242 °C
- Boiling Point: 226.2±50.0 °C(Predicted)
- PSA: 23.55
- pka: 0.61±0.20(Predicted)
2-Cyclobuten-1-one, 2,3-bis(dimethylamino)-4-thioxo- Related Literature
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Ying-Ying Liu,Jian-Fang Ma,Jin Yang,Ji-Cheng Ma,Guang-Ju Ping CrystEngComm, 2008,10, 565-572
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Ingolf Kahle,Oliver Tröber,Hannes Richter,Stefan Spange New J. Chem., 2013,37, 1479-1485
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Ou Zhuo,Lijun Yang,Fujie Gao,Bolian Xu,Qiang Wu,Yining Fan,Yu Zhang,Yufei Jiang,Runsheng Huang,Xizhang Wang,Zheng Hu Chem. Sci., 2019,10, 6083-6090
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Young Hun Kang,Juwhan Ryu,Song Yun Cho,Kwang-Suk Jang J. Mater. Chem. A, 2015,3, 21428-21433
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Daniel Sieh,Julia Schöffel,Peter Burger Dalton Trans., 2011,40, 9512-9524
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